Cas no 1018648-23-1 (5-Isoxazolecarboxylic acid, 3-(4-fluoro-3-methylphenyl)-)
1018648-23-1 structure
Product Name:5-Isoxazolecarboxylic acid, 3-(4-fluoro-3-methylphenyl)-
CAS No:1018648-23-1
MF:C11H8FNO3
MW:221.184526443481
CID:5249951
Update Time:2025-07-30
5-Isoxazolecarboxylic acid, 3-(4-fluoro-3-methylphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-Fluoro-3-methylphenyl)isoxazole-5-carboxylic acid
- 3-(4-fluoro-3-methylphenyl)-1,2-oxazole-5-carboxylic acid
- 5-Isoxazolecarboxylic acid, 3-(4-fluoro-3-methylphenyl)-
-
- Inchi： 1S/C11H8FNO3/c1-6-4-7(2-3-8(6)12)9-5-10(11(14)15)16-13-9/h2-5H,1H3,(H,14,15)
- InChI Key： YJWHFODMMVVHTL-UHFFFAOYSA-N
- SMILES： FC1=CC=C(C=C1C)C1C=C(C(=O)O)ON=1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 274
- XLogP3: 2.4
- Topological Polar Surface Area: 63.3
5-Isoxazolecarboxylic acid, 3-(4-fluoro-3-methylphenyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-380474-0.05g |
3-(4-fluoro-3-methylphenyl)-1,2-oxazole-5-carboxylic acid |
1018648-23-1 | 0.05g |
$827.0 | 2023-06-02 | ||
| Enamine | EN300-380474-0.1g |
3-(4-fluoro-3-methylphenyl)-1,2-oxazole-5-carboxylic acid |
1018648-23-1 | 0.1g |
$867.0 | 2023-06-02 | ||
| Enamine | EN300-380474-0.25g |
3-(4-fluoro-3-methylphenyl)-1,2-oxazole-5-carboxylic acid |
1018648-23-1 | 0.25g |
$906.0 | 2023-06-02 | ||
| Enamine | EN300-380474-0.5g |
3-(4-fluoro-3-methylphenyl)-1,2-oxazole-5-carboxylic acid |
1018648-23-1 | 0.5g |
$946.0 | 2023-06-02 | ||
| Enamine | EN300-380474-1.0g |
3-(4-fluoro-3-methylphenyl)-1,2-oxazole-5-carboxylic acid |
1018648-23-1 | 1g |
$986.0 | 2023-06-02 | ||
| Enamine | EN300-380474-2.5g |
3-(4-fluoro-3-methylphenyl)-1,2-oxazole-5-carboxylic acid |
1018648-23-1 | 2.5g |
$1931.0 | 2023-06-02 | ||
| Enamine | EN300-380474-5.0g |
3-(4-fluoro-3-methylphenyl)-1,2-oxazole-5-carboxylic acid |
1018648-23-1 | 5g |
$2858.0 | 2023-06-02 | ||
| Enamine | EN300-380474-10.0g |
3-(4-fluoro-3-methylphenyl)-1,2-oxazole-5-carboxylic acid |
1018648-23-1 | 10g |
$4236.0 | 2023-06-02 |
5-Isoxazolecarboxylic acid, 3-(4-fluoro-3-methylphenyl)- Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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